Cas no 1805517-15-0 (1,3-Dichloro-2,5-bis(trifluoromethyl)benzene)

• Product Name: 1,3-Dichloro-2,5-bis(trifluoromethyl)benzene
• CAS No: 1805517-15-0
• MF: C₈H₂Cl₂F₆
• MW: 282.997901439667
• CID: 4618530
• Update Time: 2025-10-27

1,3-Dichloro-2,5-bis(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-dichloro-2,5-bis(trifluoromethyl)benzene
• 1,3-Dichloro-2,5-bis(trifluoromethyl)benzene

• Inchi： 1S/C8H2Cl2F6/c9-4-1-3(7(11,12)13)2-5(10)6(4)8(14,15)16/h1-2H
• InChI Key： KCLDZIDRUZYLMX-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC(C(F)(F)F)=CC(Cl)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on 1,3-Dichloro-2,5-bis(trifluoromethyl)benzene

Research Briefing on 1,3-Dichloro-2,5-bis(trifluoromethyl)benzene (CAS: 1805517-15-0) in Chemical Biology and Pharmaceutical Applications

1,3-Dichloro-2,5-bis(trifluoromethyl)benzene (CAS: 1805517-15-0) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in the pharmaceutical and agrochemical industries. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies have highlighted the role of 1,3-Dichloro-2,5-bis(trifluoromethyl)benzene as a versatile intermediate in the synthesis of complex organic molecules. Its electron-deficient aromatic ring, combined with the presence of chloro and trifluoromethyl substituents, makes it an excellent candidate for nucleophilic aromatic substitution reactions. Researchers have successfully utilized this compound in the development of novel heterocyclic compounds with potential therapeutic applications.

In the field of medicinal chemistry, derivatives of 1,3-Dichloro-2,5-bis(trifluoromethyl)benzene have shown promising activity as enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain analogs of this compound exhibit potent inhibitory effects against specific kinases involved in cancer progression. The study emphasized the importance of the trifluoromethyl groups in enhancing binding affinity and metabolic stability.

From a synthetic chemistry perspective, novel methodologies have been developed to functionalize 1,3-Dichloro-2,5-bis(trifluoromethyl)benzene more efficiently. Recent advancements in transition metal-catalyzed cross-coupling reactions have enabled the selective replacement of chlorine atoms with various nucleophiles, expanding the structural diversity of accessible derivatives. These developments have significant implications for drug discovery programs.

The compound's potential extends beyond pharmaceutical applications. In materials science, researchers have explored its use as a building block for fluorinated polymers with enhanced thermal stability and chemical resistance. Additionally, its derivatives have shown promise as components in liquid crystal displays and organic electronic devices due to their unique electronic properties.

Despite these promising developments, challenges remain in the large-scale production and purification of 1,3-Dichloro-2,5-bis(trifluoromethyl)benzene. Recent process chemistry research has focused on optimizing synthetic routes to improve yield and reduce environmental impact. Green chemistry approaches, including the use of alternative solvents and catalytic systems, are being actively investigated.

In conclusion, 1,3-Dichloro-2,5-bis(trifluoromethyl)benzene represents a valuable scaffold in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity continue to inspire innovative applications across multiple scientific disciplines. Future research directions may include further exploration of its biological activities, development of more sustainable synthetic methods, and investigation of its potential in emerging technologies.